1-(4-(5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 1-[4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H21N3O2S/c1-3-15(21)20-10-8-12(9-11-20)16-18-19-17(23-16)13-6-4-5-7-14(13)22-2/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: VRQKDHXBKYDBJO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC(CC1)C2=NN=C(S2)C3=CC=CC=C3OC
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol
• CAS No.: 1170064-78-4

Description

1-(4-(5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds structurally related to 1-(4-(5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)propan-1-one have been synthesized and tested for their antimicrobial activities. For instance, azole derivatives have shown significant antimicrobial properties against various microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Başoğlu et al., 2013). Similarly, novel thiadiazole derivatives have been explored for their antitubercular and antifungal activities, demonstrating the versatility of these compounds in addressing diverse microbial threats (Syed et al., 2013).

Anti-Inflammatory and Analgesic Agents

Research into benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds has shown promising anti-inflammatory and analgesic properties. These studies indicate the potential for developing novel therapeutic agents targeting inflammation and pain management (Abu‐Hashem et al., 2020).

Antioxidant, Antitumor, and Antimicrobial Properties

The synthesis of 4-methyl-N'-(3-alkyl-2r,6c-diarylpiperidin-4-ylidene)-1,2,3-thiadiazole-5-carbohydrazides has been studied for their potent antioxidant, antitumor, and antimicrobial activities. These compounds exhibit variable potency across different free radicals, human cancer cells, and microbial strains, suggesting a broad spectrum of potential applications in pharmaceutical research (Paulrasu et al., 2014).

Gastric Acid Antisecretory Activity

Compounds featuring piperidinomethyl groups have been evaluated for their ability to inhibit gastric acid secretion, indicative of potential applications in treating conditions like ulcers. This research underscores the importance of structural elements in modulating biological activities and opens avenues for the development of new gastroprotective drugs (Ueda et al., 1991).